Cas no 303797-45-7 ((2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid)

• Product Name: (2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid
• CAS No: 303797-45-7
• MF: C₁₉H₁₇NO₇S
• MW: 403.405784368515
• CID: 5891976
• PubChem ID: 1187382
• Update Time: 2025-07-22

(2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS002346641
• (E)-3-(3-(5-((E)-2-carboxyvinyl)-2-methoxyphenylsulfonamido)phenyl)acrylic acid
• SR-01000198489-1
• F0016-0033
• 3-[3-({[5-(2-carboxyvinyl)-2-methoxyphenyl]sulfonyl}amino)phenyl]acrylic acid
• (2E)-3-[3-({3-[(1E)-2-CARBOXYETH-1-EN-1-YL]PHENYL}SULFAMOYL)-4-METHOXYPHENYL]PROP-2-ENOIC ACID
• (E)-3-[3-[[5-[(E)-2-carboxyethenyl]-2-methoxyphenyl]sulfonylamino]phenyl]prop-2-enoic acid
• SR-01000198489
• 303797-45-7
• (2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid

• Inchi： 1S/C19H17NO7S/c1-27-16-8-5-14(7-10-19(23)24)12-17(16)28(25,26)20-15-4-2-3-13(11-15)6-9-18(21)22/h2-12,20H,1H3,(H,21,22)(H,23,24)/b9-6+,10-7+
• InChI Key： UFLCZTRLBPDORG-KZZDLZNXSA-N
• SMILES： S(C1C=C(/C=C/C(=O)O)C=CC=1OC)(NC1C=CC=C(/C=C/C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 403.07257305g/mol
• Monoisotopic Mass: 403.07257305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 138Ų

Additional information on (2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid

(2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid (CAS No. 303797-45-7)

(2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid (CAS No. 303797-45-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its complex aromatic and carboxylic acid functionalities, which contribute to its biological activity and pharmacological properties.

The molecular structure of (2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid consists of a central sulfonamide group linked to a substituted phenyl ring, which is further functionalized with a carboxylic acid moiety. The presence of these functional groups imparts the compound with a range of biological activities, including anti-inflammatory, antimicrobial, and anti-cancer properties. Recent studies have highlighted the potential of this compound in the treatment of various diseases, particularly those involving chronic inflammation and cancer.

In the context of anti-inflammatory activity, (2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These cytokines play a crucial role in the pathogenesis of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating the expression and activity of these cytokines, this compound may offer a promising therapeutic approach for managing these conditions.

Furthermore, the antimicrobial properties of (2E)-3-3-({3-(1E)-2-carboxyeth-1-en-1-ylphenyl}sulfamoyl)-4-methoxyphenylprop-2-enoic acid have been investigated in several studies. The compound has demonstrated significant activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This property is particularly valuable in light of the growing global threat posed by antibiotic-resistant bacteria.

In addition to its anti-inflammatory and antimicrobial activities, (2E)-3-3-{(3-(1E)-2-carboxyethenyl)phenyl}sulfamoyl}-4-methoxyphenylpropenoic acid has shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this effect is thought to involve the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings suggest that (2E)-3-{(3-(1E)-2-carboxyethenyl)phenyl}sulfamoyl}-4-methoxyphenylpropenoic acid may have potential as a novel anticancer agent.

The pharmacokinetic properties of (2E)-3-{(3-(1E)-2-carboxyethenyl)phenyl}sulfamoyl}-4-methoxyphenylpropenoic acid have also been studied to assess its suitability for clinical use. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Additionally, the compound shows low toxicity in preclinical studies, suggesting a favorable safety profile.

To further explore the therapeutic potential of (2E)-3-{(3-(1E)-2-carboxyethenyl)phenyl}sulfamoyl}-4-methoxyphenylpropenoic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including inflammatory disorders and cancer. Early results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, (2E)-3-{(3-(1E)-2-carboxyethenyl)phenyl}sulfamoyl}-4-methoxyphenylpropenoic acid (CAS No. 303797-45-7) represents an exciting advancement in medicinal chemistry with its multifaceted biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a promising candidate for future drug development.